Cas no 2742660-36-0 (2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride)

• Product Name: 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride
• CAS No: 2742660-36-0
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• MDL: MFCD34575568
• CID: 5680782
• PubChem ID: 165701783
• Update Time: 2025-05-20

2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-phenyloxolane-3-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride
• EN300-26676314
• 2742660-36-0
• 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride

• MDL： MFCD34575568
• Inchi： 1S/C18H26N2O2.ClH/c19-10-6-15-7-11-20(12-8-15)17(21)18(9-13-22-14-18)16-4-2-1-3-5-16;/h1-5,15H,6-14,19H2;1H
• InChI Key： VHPUQXFWVYRTCA-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C2C=CC=CC=2)(C1)C(N1CCC(CCN)CC1)=O

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride

2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride (CAS No. 2742660-36-0): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical and organic chemistry, 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride (CAS No. 2742660-36-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its piperidine and oxolane moieties, is a subject of ongoing research in drug discovery and development. Its molecular architecture, which includes a phenyloxolane group and a hydrochloride salt form, makes it a promising candidate for various biomedical applications.

The CAS No. 2742660-36-0 is often associated with studies focusing on central nervous system (CNS) targeting molecules, a hot topic in modern pharmacology. Researchers are particularly interested in its potential role as a neurotransmitter modulator or receptor ligand, given its structural similarity to other bioactive compounds. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability—a key concern in drug formulation today.

One of the most searched questions in the field is: "What are the applications of piperidine derivatives in medicine?" This compound, with its piperidin-4-ylethan-1-amine core, aligns with this query. Piperidine derivatives are widely explored for their roles in treating neurological disorders, pain management, and even metabolic diseases. The addition of the 3-phenyloxolane-3-carbonyl group introduces steric and electronic effects that could influence binding affinity and selectivity, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Another trending topic is the green synthesis of pharmaceutical intermediates. While 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride is typically synthesized through multi-step organic reactions, there is growing interest in optimizing its production using catalytic methods or biocatalysis to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemistry.

From a technical standpoint, the compound’s molecular weight, logP, and hydrogen bond acceptors/donors are critical parameters for researchers evaluating its drug-likeness. These metrics are frequently searched in databases like PubChem or ChemSpider, highlighting the compound’s relevance in computational chemistry and virtual screening workflows.

In summary, 2-1-(3-phenyloxolane-3-carbonyl)piperidin-4-ylethan-1-amine hydrochloride (CAS No. 2742660-36-0) represents a fascinating intersection of medicinal chemistry and drug design. Its potential applications in CNS therapeutics, coupled with the industry’s focus on sustainable synthesis, make it a compound worth watching in the coming years.